Cas no 27529-59-5 (Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide)

Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide structure
27529-59-5 structure
Product Name:Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide
CAS No:27529-59-5
MF:C6H12O4S
MW:180.222081184387
CID:263580
PubChem ID:214010
Update Time:2025-04-19

Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide
    • 3,4-dimethoxythiolane 1,1-dioxide
    • Thiophene, tetrahydro-3,4-dimethoxy-, 1,1-dioxide
    • IDI1_009631
    • 3,4-Dimethoxytetrahydrothiophene 1,1-dioxide
    • 27529-59-5
    • HMS1422A04
    • 3,4-DIMETHOXY-TETRAHYDRO-THIOPHENE 1,1-DIOXIDE
    • IFLab1_003524
    • Tetrahydro-3,4-dimethoxythiophene 1,1-dioxide
    • DTXSID10950209
    • AKOS000526164
    • VU0494010-1
    • 3,4-Dimethoxy-1lambda~6~-thiolane-1,1-dione
    • Thiophene, 3,4-dimethoxytetrahydro-, 1,1-dioxide
    • F0802-0020
    • 3,4-Dimethoxysulfolane
    • SCHEMBL11770867
    • Inchi: 1S/C6H12O4S/c1-9-5-3-11(7,8)4-6(5)10-2/h5-6H,3-4H2,1-2H3
    • InChI Key: OSDHRUQHPRZLJH-UHFFFAOYSA-N
    • SMILES: S1(CC(C(C1)OC)OC)(=O)=O

Computed Properties

  • Exact Mass: 180.04566
  • Monoisotopic Mass: 180.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.8
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 324.4°Cat760mmHg
  • Flash Point: 150°C
  • Refractive Index: 1.471
  • PSA: 52.6
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